N-(3-bromophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(3-bromophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C13H12BrN3O2/c14-9-3-1-4-10(7-9)16-12(18)11-8-15-17-5-2-6-19-13(11)17/h1,3-4,7-8H,2,5-6H2,(H,16,18)
• InChI Key: ZZUXSZPCCQZNSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)NC3=CC(=CC=C3)Br)OC1
• Molecular Formula: C13H12BrN3O2
• Molecular Weight: 322.16 g/mol

Description

N-(3-bromophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound has been synthesized using various methods and has shown promising results in scientific research, making it a topic of interest for many researchers.

Scientific Research Applications

Synthesis and Characterization

N-(3-bromophenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide belongs to a class of compounds that have been synthesized and characterized for their potential in various scientific research applications. For instance, the synthesis and characterization of fluorocontaining derivatives of pyrazolo[3,4-d]pyrimidines have been explored, indicating the compound's relevance in the development of novel chemical entities with potential biological activities (Eleev, Kutkin, & Zhidkov, 2015). Additionally, the synthesis of pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives showing significant anti-avian influenza virus activity demonstrates the compound's utility in antiviral research (Hebishy, Salama, & Elgemeie, 2020).

Anticancer and Antimicrobial Potential

Research into the cytotoxicity of pyrazolo[1,5-a]pyrimidine derivatives has highlighted the potential of these compounds in anticancer applications. For example, the synthesis, characterization, and evaluation of cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells of some new 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives offer insights into their therapeutic potential (Hassan, Hafez, & Osman, 2014). Moreover, the synthesis and pharmacological evaluation of pyrano[2,3-d]pyrimidine and pyrano[2,3-d]pyrimidine-5-one derivatives as new fused heterocyclic systems reveal their antioxidant and anticancer activities, further underscoring the relevance of such compounds in medicinal chemistry and drug discovery efforts (Mahmoud, El‐Bordany, & Elsayed, 2017).

Antiviral Research

The synthesis of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents also indicates the compound's versatility in targeting different biological pathways and diseases. Such research not only contributes to our understanding of the chemical biology of these compounds but also to the development of new therapeutic agents with specific biological targets (Rahmouni et al., 2016).